Cas no 98541-36-7 (4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(1-methylpropyl)-, [3aS-[2(R*),3aa,4b,6b,7aa]]- (9CI))

• Product Name: 4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(1-methylpropyl)-, [3aS-[2(R*),3aa,4b,6b,7aa]]- (9CI)
• CAS No: 98541-36-7
• MF: C₁₄H₂₅BO₂
• MW: 236.158104658127
• CID: 801902
• PubChem ID: 45588128
• Update Time: 2025-04-19

4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(1-methylpropyl)-, [3aS-[2(R*),3aa,4b,6b,7aa]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(1-methylpropyl)-, [3aS-[2(R*),3aa,4b,6b,7aa]]- (9CI)
• N-BUTANE-2-BORONIC ACID (1S,2S,3R,5S)-(+)-2,3-PINANEDIOL ESTER
• MFCD09837625
• 98541-36-7

• Inchi： 1S/C14H25BO2/c1-6-9(2)15-16-12-8-10-7-11(13(10,3)4)14(12,5)17-15/h9-12H,6-8H2,1-5H3/t9?,10?,11-,12+,14-/m0/s1
• InChI Key： WHMUSDTWJRKCSL-FJTZARJSSA-N
• SMILES： O1B(C(C)CC)O[C@@H]2CC3C[C@H]([C@]12C)C3(C)C

Computed Properties

• Exact Mass: 236.19500
• Monoisotopic Mass: 236.1947602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.51480